Cas no 409114-47-2 (Benzene,1-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)-)

• Product Name: Benzene,1-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)-
• CAS No: 409114-47-2
• MF: C₈H₃F₆NO₃
• MW: 275.104743242264
• MDL: MFCD04972943
• CID: 326288
• PubChem ID: 17959350
• Update Time: 2025-04-19

Benzene,1-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)-
• 1-Nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)benzene
• 1-NITRO-4-TRIFLUOROMETHOXY-2-TRIFLUOROMETHYL-BENZENE
• 2-Nitro-5-(trifluoroMethoxy)benzotrifluoride
• 3,5-BIS(TRIFLUOROMETHYL)-2-HYDROXYNITROBENZENE
• MFCD04972943
• A825341
• XAQJJGVATOEXOA-UHFFFAOYSA-N
• 409114-47-2
• DTXSID30591754
• FT-0644593
• SCHEMBL3717453
• AKOS016016484

• MDL： MFCD04972943
• Inchi： 1S/C8H3F6NO3/c9-7(10,11)5-3-4(18-8(12,13)14)1-2-6(5)15(16)17/h1-3H
• InChI Key： XAQJJGVATOEXOA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1[N+](=O)[O-])OC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 275.00200
• Monoisotopic Mass: 275.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 55A^2

Experimental Properties

• Density: 1.57
• Boiling Point: 234.9°C at 760 mmHg
• Flash Point: 95.8°C
• Refractive Index: 1.426
• PSA: 55.05000
• LogP: 4.03540

Benzene,1-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38